2-[(4-tert-butylbenzyl)sulfanyl]-3-(4-chlorophenyl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one

• Molecular Formula: C26H25ClN2OS2
• Molecular Weight: 481.1 g/mol
• IUPAC Name: 10-[(4-tert-butylphenyl)methylsulfanyl]-11-(4-chlorophenyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
• InChI: InChI=1S/C26H25ClN2OS2/c1-26(2,3)17-9-7-16(8-10-17)15-31-25-28-23-22(20-5-4-6-21(20)32-23)24(30)29(25)19-13-11-18(27)12-14-19/h7-14H,4-6,15H2,1-3H3
• InChI Key: DBQQDILTPFAXIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2C5=CC=C(C=C5)Cl

Description

The compound 2-[(4-tert-butylbenzyl)sulfanyl]-3-(4-chlorophenyl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one belongs to the thieno[2,3-d]pyrimidin-4-one class, a heterocyclic scaffold known for diverse pharmacological activities . Its core structure consists of a fused tricyclic system: a cyclopentane ring, a thiophene ring, and a pyrimidinone ring. Key substituents include:

• A 4-chlorophenyl group at position 3.
• A 4-tert-butylbenzylsulfanyl group at position 2.

Biological Activity

The compound 2-[(4-tert-butylbenzyl)sulfanyl]-3-(4-chlorophenyl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one is a complex heterocyclic molecule belonging to the class of benzothieno-pyrimidines. This compound has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities, including anti-cancer properties and inhibition of protein kinases.

Structural Characteristics

This compound features a fused benzothiophene and pyrimidine ring system with notable functional groups:

• Sulfanyl group : Contributes to nucleophilic reactivity.
• Chlorophenyl moiety : An electron-withdrawing group that influences biological interactions.
• Tert-butyl group : Enhances lipophilicity and may improve bioavailability.

Anticancer Properties

Preliminary studies suggest that similar compounds exhibit significant anti-cancer activities. For instance, structural analogs have shown efficacy against various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest. Research indicates that the compound may target specific protein kinases involved in tumorigenesis, thereby inhibiting cancer cell proliferation .

Enzyme Inhibition

The compound has been evaluated for its potential as an enzyme inhibitor. Notably:

• Acetylcholinesterase (AChE) Inhibition : Some related compounds have demonstrated strong AChE inhibitory activity, which is crucial for treating neurodegenerative diseases like Alzheimer's.
• Urease Inhibition : The sulfanyl group is associated with significant urease inhibition, which could be beneficial in treating infections caused by urease-producing bacteria .

Antimicrobial Activity

Compounds similar to this one have shown moderate to strong antimicrobial activity against various bacterial strains. For example:

• Bacterial Strains Tested : Salmonella typhi, Bacillus subtilis, and others.
• Methodology : Agar well diffusion method was employed to assess antimicrobial potency .

Mechanistic Studies

Research into the mechanism of action suggests that the compound interacts with biological targets through specific binding affinities. Molecular docking studies have indicated potential interactions with amino acids in target proteins, providing insights into its pharmacological effects .

Comparative Analysis of Related Compounds

A comparative analysis of structurally similar compounds highlights their unique biological profiles:

Compound Name	Structural Features	Unique Aspects
1-tert-butyl-3-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine	Pyrazolo-pyrimidine core	Potent ATP-competitive inhibitor
2-[(2-chlorobenzyl)sulfanyl]-9-(3,4,5-trimethoxyphenyl)-5,6,7	Similar sulfanyl group	Different substitution pattern leading to varied activity
5-(2-chlorophenyl)-1H-pyrazolo[3,4-b]quinolin-4-one	Pyrazoloquinoline structure	Distinct ring system affecting biological profile

This table illustrates how variations in substituents and ring structures can significantly influence biological activity and pharmacological properties.

Case Studies

• Anticancer Screening : A study screened a library of compounds similar to the target molecule on multicellular spheroids and identified promising candidates for further development. The results indicated significant cytotoxicity against multiple cancer cell lines .
• Enzyme Inhibition Studies : Research on related compounds demonstrated effective inhibition of urease and AChE enzymes. The findings suggest that modifications in the structure can enhance inhibitory potency against these enzymes .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Common Structural Features

All analogs share the 3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one core. Variations occur in:

Sulfanyl group substituents (e.g., halogenated benzyl, alkyl chains).

Aryl/heteroaryl groups at position 3 (e.g., 4-chlorophenyl, bromophenyl).

Key Differences and Implications

Table 1: Substituent-Based Comparison

Compound ID	Sulfanyl Group Substituent	Position 3 Substituent	Molecular Formula	Molecular Weight (g/mol)	Notable Features
Target Compound	4-tert-butylbenzyl	4-chlorophenyl	C₂₆H₂₅ClN₂OS₂*	~480.6*	High lipophilicity; steric bulk
	2-chlorobenzyl	4-chlorophenyl	C₂₂H₁₆Cl₂N₂OS₂	459.40	Dual Cl atoms; increased polarity
	4-methylbenzyl	4-chlorophenyl	C₂₁H₁₈ClN₂OS₂	421.96	Moderate lipophilicity; simple alkyl
	4-bromophenyl-2-oxoethyl	4-chlorophenyl	C₂₂H₁₆BrClN₂O₂S₂	561.76	Bromine adds polarizability; ketone group
	2-chloro-6-fluorobenzyl	4-chlorophenyl	C₂₂H₁₅Cl₂FN₂OS₂	501.41	Fluorine’s electronegativity impacts reactivity
	4-bromobenzyl	Ethyl	C₂₀H₂₀BrN₂OS₂	463.42	Bromine for halogen bonding; ethyl chain

*Calculated based on structural similarity to .

Substituent Effects on Properties

Lipophilicity :

• The tert-butyl group (target compound) increases logP compared to methyl () or chloro () groups, favoring membrane permeability but possibly reducing aqueous solubility .
• Bromine () contributes to higher molecular weights and polarizability, which may enhance target interactions via halogen bonding .

Steric Effects :

• Bulky substituents (e.g., tert-butyl) may hinder binding to flat active sites but improve selectivity by excluding off-target interactions .

Electronic Effects: Chlorophenyl (common in all compounds) provides electron-withdrawing effects, stabilizing the pyrimidinone ring and modulating reactivity . Fluorine () introduces strong electronegativity, altering electronic distribution and metabolic stability .

Pharmacological Potential

While explicit activity data for the target compound is unavailable, structural analogs (e.g., ) highlight the scaffold’s versatility in drug discovery:

• Anticancer: Thieno[2,3-d]pyrimidin-4-ones exhibit kinase inhibition (e.g., EGFR, VEGFR) .
• Antimicrobial : Halogenated derivatives (e.g., ) show enhanced activity due to improved target binding .

Q & A

Q. How can in vitro potency be translated to in vivo efficacy while minimizing toxicity?

• Methodological Answer : Establish a therapeutic index (TI) by comparing IC₅₀ (in vitro) and LD₅₀ (acute toxicity in mice). Use allometric scaling to estimate human-equivalent doses. Conduct histopathology and serum biomarker analysis (e.g., ALT/AST for hepatotoxicity) in chronic dosing studies .